Cas no 5392-28-9 (2,4,5,6-Tetraaminopyrimidine sulfate)

• Product Name: 2,4,5,6-Tetraaminopyrimidine sulfate
• CAS No: 5392-28-9
• MF: C₄H₁₀N₆O₄S
• MW: 238.224997997284
• MDL: MFCD00012786
• CID: 45797
• PubChem ID: 79358
• Update Time: 2026-05-14

2,4,5,6-Tetraaminopyrimidine sulfate Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6-Tetraaminopyrimidine sulfate
• 2,4,5,6-Tetraaminopyrimidine sulphate
• pyrimidinetetrayltetraamine sulphate
• 2,4,5,6-Tetramino Pyridine Sulfate
• 2,4,5,6-Pyrimidinetetraamine sulfate salt
• ate2,4,5,6-tetroaminopyrimidine sulfate
• 2,4,5,6-Tetraaminopyrimidine sulfate salt
• 2,4,5,6-TETRAAMINIOPYRIMIDINE SULFATE
• 2,4,5,6-Tetraaminopy
• 2,4,5,6-Tetraaminopyrimidine Sulfate Hydrate
• Pyrimidine, tetraamino-, sulfate (1_1)
• Pyrimidine-2,4,5,6-tetraamine sulfate
• Pyrimidinetetramine sulfate
• 2,4,5,6-tetraaminopyrimidine*H2SO4
• 2,4,5,6-tetraMinopyriMide sulfate
• 6-TetraaMinopyriMidine sulfate
• Hc Red 16
• Pyrimidin-
• pyrimidine-2,4,5,6-tetrayltetraamine, sulfate
• pyrimidinetetramine sulphate
• TETRAAMINOPYRIMIDINE SULFATE
• TETRA-AMINOPYRIMIDINESULPHATE
• Tetraaminopyrinidine-sulfate taps
• Pyrimidinetetramine, sulfate (1:1)
• pyrimidine-2,4,5,6-tetramine; sulfuric acid
• Pyrimidinetetramine, sulfate
• Tetraaminopyrimidine sulphate
• 53QQY0I99M
• 2,4,5,6-Pyrimidinetetramine, sulfate (1:?)
• 2,4,5,6-Pyrimidinetetramine, sulfate (1:1)
• 2,4,5,6-tetraminopyrimidine sulfate
• Pyrimidine-2,4,5,6-tetraamine xsulfate

• MDL： MFCD00012786
• Inchi： 1S/C4H8N6.H2O4S/c5-1-2(6)9-4(8)10-3(1)7;1-5(2,3)4/h5H2,(H6,6,7,8,9,10);(H2,1,2,3,4)
• InChI Key： MQEFDQWUCTUJCP-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O[H])O[H].N1C(N([H])[H])=NC(=C(C=1N([H])[H])N([H])[H])N([H])[H]
• BRN： 3785189

Computed Properties

• Exact Mass: 238.04800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing
• Topological Polar Surface Area: 213

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C (lit.)
• Boiling Point: 563.9°C at 760 mmHg
• Flash Point: 329.4℃
• Water Partition Coefficient: Slightly soluble
• PSA: 212.84000
• LogP: 1.55820
• Solubility: Slightly soluble in water

2,4,5,6-Tetraaminopyrimidine sulfate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338-P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S37/39
• RTECS：UV9738000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S22-S24/25-S37/39-S26
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2,4,5,6-Tetraaminopyrimidine sulfate

Introduction to 2,4,5,6-Tetraaminopyrimidine sulfate (CAS No. 5392-28-9)

2,4,5,6-Tetraaminopyrimidine sulfate, identified by the Chemical Abstracts Service Number (CAS No.) 5392-28-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound features a pyrimidine core with four amino substituents, making it a versatile intermediate in the development of various therapeutic agents. The sulfate salt form enhances its solubility, facilitating its use in aqueous-based biochemical assays and pharmaceutical formulations.

The structural motif of 2,4,5,6-Tetraaminopyrimidine sulfate positions it as a valuable precursor in medicinal chemistry. Its four amino groups provide multiple sites for functionalization, enabling the synthesis of complex molecules such as kinase inhibitors, antimicrobial agents, and nucleoside analogs. Recent advancements in drug discovery have highlighted its role in designing small-molecule inhibitors targeting diseases like cancer and inflammatory disorders.

Recent studies have demonstrated the compound's potential in modulating enzyme activity and cellular pathways. For instance, derivatives of 2,4,5,6-Tetraaminopyrimidine sulfate have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many oncogenic pathways. Researchers have reported that structural modifications at the amino positions can fine-tune binding affinity and selectivity, leading to more effective therapeutic candidates.

In the realm of bioorganic synthesis, 2,4,5,6-Tetraaminopyrimidine sulfate serves as a building block for constructing more elaborate pyrimidine derivatives. Its reactivity allows for nucleophilic substitution reactions with various electrophiles, enabling the introduction of diverse functional groups. This flexibility has been exploited in the synthesis of antiviral agents and immunomodulators, where precise molecular architecture is critical for biological activity.

The pharmaceutical industry has shown particular interest in 2,4,5,6-Tetraaminopyrimidine sulfate due to its historical significance in the development of antitumor agents. Early research demonstrated its ability to interfere with DNA replication in rapidly dividing cells by inhibiting key enzymes involved in nucleotide biosynthesis. While further studies are needed to fully elucidate its mechanism of action, these findings underscore its potential as a pharmacological scaffold.

Current research is exploring novel applications of 2,4,5,6-Tetraaminopyrimidine sulfate in precision medicine. By leveraging computational chemistry and high-throughput screening techniques, scientists are identifying new derivatives with enhanced pharmacokinetic properties. These efforts aim to address limitations associated with existing treatments and improve patient outcomes across multiple therapeutic areas.

The solubility profile of 2,4,5,6-Tetraaminopyrimidine sulfate in water makes it particularly useful for formulation into injectable solutions and oral suspensions. This property is advantageous for drug delivery systems where bioavailability and therapeutic efficacy are paramount. Additionally, its stability under various storage conditions ensures consistent quality control during manufacturing processes.

From a synthetic chemistry perspective, 2,4,5,6-Tetraaminopyrimidine sulfate exemplifies the importance of heterocyclic compounds in drug design. Its scaffold can be modified to achieve desired pharmacological effects while maintaining structural integrity. This adaptability has spurred interest among academic and industrial researchers seeking innovative approaches to molecular optimization.

Future directions in the study of 2,4,5,6-Tetraaminopyrimidine sulfate may include exploring its interactions with biological targets at a molecular level. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography could provide insights into how this compound binds to proteins and enzymes. Such knowledge would accelerate the development of next-generation therapeutics based on this framework.

In conclusion, 2 , 4 , 5 , 6 - Tetraaminopyrimidine sulfate ( CAS No . 5392 - 28 - 9 ) remains a cornerstone compound in pharmaceutical research due to its structural versatility and functional utility. Ongoing investigations continue to uncover new possibilities for its application across medicine and biotechnology , reinforcing its significance as a chemical entity with far-reaching implications .